4-fluoro-N-(3-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)benzamide

• IUPAC Name: 4-fluoro-N-[3-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]propyl]benzamide
• InChI: InChI=1S/C20H17F2N3O2/c21-16-6-2-14(3-7-16)18-10-11-19(26)25(24-18)13-1-12-23-20(27)15-4-8-17(22)9-5-15/h2-11H,1,12-13H2,(H,23,27)
• InChI Key: WWYZHRADOSZXDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN(C(=O)C=C2)CCCNC(=O)C3=CC=C(C=C3)F)F
• Molecular Formula: C20H17F2N3O2
• Molecular Weight: 369.4 g/mol
• CAS No.: 1021090-95-8

Description

4-fluoro-N-(3-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)benzamide is a useful research compound. Its molecular formula is C20H17F2N3O2 and its molecular weight is 369.372. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

• Novel fluorine-containing derivatives, including those related to 4-fluoro-N-(3-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)benzamide, have shown promising antimicrobial properties against both Gram-positive and Gram-negative bacteria, as well as fungi (Desai, Vaghani, & Shihora, 2013).
• Microwave-induced synthesis of fluorobenzamides, which includes similar compounds, has resulted in notable antimicrobial activity, highlighting the significance of the fluorine atom in enhancing this property (Desai, Rajpara, & Joshi, 2013).

Potential Anti-HIV and Anticancer Applications

• Fluorine substituted 1,2,4-triazinones, structurally related to the compound , have shown significant potential as anti-HIV-1 and CDK2 inhibitors, with some compounds displaying dual anti-HIV and anticancer activities (Makki, Abdel-Rahman, & Khan, 2014).

Crystal Structure and Polymorphism

• Studies on similar fluorinated benzamides have identified disorder-induced concomitant polymorphism due to variations in crystal structures and intermolecular interactions, which could have implications for pharmaceutical formulation and stability (Chopra & Row, 2008).

Synthesis and Structural Analysis

• Research has focused on the efficient synthesis and structural characterization of compounds similar to this compound, providing insights into their molecular structures and potential applications (Pancrazzi et al., 2017).

Cytotoxic and Antioxidant Evaluation

• Some fluorinated benzamides have been synthesized and evaluated for cytotoxic and antioxidant activities, suggesting their potential in cancer therapy and as protective agents against oxidative stress (IOSR Journals, Kolanpaka, & Gade, 2015).

Non-Centrosymmetric Crystal Forms

• The study of dimorphic forms in non-centrosymmetric environments from prochiral molecules, including fluorinated benzamides, has enhanced the understanding of molecular packing and intermolecular interactions, which is crucial for material science and pharmaceutical development (Chopra & Row, 2005).